Cas no 262591-09-3 (6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin)

• Product Name: 6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin
• CAS No: 262591-09-3
• MF: C₁₈H₁₅ClO₃
• MW: 314.762904405594
• CID: 5686830
• PubChem ID: 688994
• Update Time: 2023-09-18

6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4,7-dimethyl-3-(4 inverted exclamation mark -methoxyphenyl)coumarin
• SCHEMBL7123285
• 6-Chloro-4,7-dimethyl-3(4'-methoxyphenyl)coumarin
• 262591-09-3
• 6-chloro-3-(4-methoxyphenyl)-4,7-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 6-chloro-3-(4-methoxyphenyl)-4,7-dimethyl-
• 6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin

• Inchi： 1S/C18H15ClO3/c1-10-8-16-14(9-15(10)19)11(2)17(18(20)22-16)12-4-6-13(21-3)7-5-12/h4-9H,1-3H3
• InChI Key： AXZBIIYQFOVKOC-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)C(C)=C(C(=O)O2)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 314.0709720g/mol
• Monoisotopic Mass: 314.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 485.7±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones